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Compound of Interest

O-Desacetyl-N-desmethyl
Compound Name:
Diltiazem-d3

cat. No.: B15622533

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desacetyl-N-desmethyl Diltiazem-d3 is a stable, deuterium-labeled isotopologue of O-
Desacetyl-N-desmethyl Diltiazem, a metabolite of the widely prescribed calcium channel
blocker, Diltiazem. Its primary application in research and drug development is as an internal
standard for the quantitative analysis of diltiazem and its metabolites in biological matrices by
mass spectrometry. The incorporation of three deuterium atoms provides a distinct mass shift,
enabling precise and accurate quantification through isotope dilution mass spectrometry,
without altering the chemical properties of the molecule. This technical guide provides a
comprehensive overview of its properties, analytical applications, and the metabolic pathways
of its parent compound.

Chemical and Physical Properties

O-Desacetyl-N-desmethyl Diltiazem-d3 is structurally identical to its unlabeled counterpart,
with the exception of the three deuterium atoms. This isotopic substitution results in a nominal
mass increase of 3 Da.
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Property Value

(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-(2-
Chemical Name (methylamino-d3)ethyl)-2,3-dihydro-1,5-

benzothiazepin-4(5H)-one

Molecular Formula C19H19D3N203S

Molecular Weight 361.49 g/mol

Appearance Pale yellow solid

CAS Number Not available (unlabeled is 86408-44-8)
Solubility Soluble in methanol, acetonitrile, and DMSO

Synthesis

The synthesis of O-Desacetyl-N-desmethyl Diltiazem-d3 involves the preparation of the
unlabeled metabolite followed by or during which deuterium is incorporated. A general synthetic
approach for diltiazem metabolites has been described, and the introduction of the d3-
methylamino group is a key step for this specific isotopologue.

Conceptual Synthesis Workflow:

Starting Material Introduction of the . . N-methylation with Purification O-Desacetyl-N-desmethyl
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¢ To cite this document: BenchChem. [O-Desacetyl-N-desmethyl Diltiazem-d3: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622533#what-is-o-desacetyl-n-desmethyl-
diltiazem-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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